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Compound of Interest

Compound Name:
5-Bromothiophene-2-carboxylic

acid

Cat. No.: B029826 Get Quote

An In-depth Technical Guide to the Safe Handling of 5-Bromothiophene-2-carboxylic Acid

For researchers, scientists, and professionals in drug development, the safe handling of

chemical reagents is paramount. This guide provides a comprehensive overview of the safety

data and handling precautions for 5-Bromothiophene-2-carboxylic acid (CAS No: 7311-63-

9), a versatile building block in organic synthesis.

Chemical Identification and Physical Properties
5-Bromothiophene-2-carboxylic acid is a halogenated heterocyclic compound. Its key

identifiers and physical characteristics are summarized below.
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Property Value

Molecular Formula C₅H₃BrO₂S

Molecular Weight 207.05 g/mol [1][2]

Appearance
White to light yellow or light brown crystal

powder[3][4]

Melting Point 140-144 °C[2][3][4]

Boiling Point 318.9 °C at 760 mmHg[3][4]

Density 1.924 g/cm³ at 25 °C[3]

Storage Temperature 2-8°C[2][4]

Hazard Identification and GHS Classification
5-Bromothiophene-2-carboxylic acid is classified as a hazardous substance. The Globally

Harmonized System (GHS) classification is as follows:

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2
H315: Causes skin irritation[1]

[5][6]

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation[1][5][6]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation[1][5][6]

Signal Word: Warning[1][4][5]

Pictogram:

GHS07 (Exclamation Mark)[1][6]
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Precautionary Measures and Safe Handling
Protocols
Adherence to strict safety protocols is essential when working with this compound.

Personal Protective Equipment (PPE)
A detailed workflow for donning and doffing PPE is crucial to prevent exposure.

Donning PPE Doffing PPE Disposal

Lab Coat Gloves (Nitrile) Safety Goggles Dust Mask (N95) Gloves Safety Goggles Lab Coat Dust Mask Dispose in
Designated Waste

Click to download full resolution via product page

PPE Donning and Doffing Workflow.

Engineering Controls
Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of

dust.[5][7]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[7][8]

Handling Procedures
Avoid contact with skin, eyes, and clothing.[5]

Avoid breathing dust.[7]

Do not eat, drink, or smoke when using this product.[7]

Wash hands and any exposed skin thoroughly after handling.[7]

Keep containers tightly closed when not in use.[5]
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Storage and Incompatibility
Proper storage is critical to maintain the stability and integrity of 5-Bromothiophene-2-
carboxylic acid.

Storage Conditions: Store in a cool, dry, and well-ventilated place.[5] Keep the container

tightly closed.

Incompatible Materials: Avoid contact with strong oxidizing agents and strong acids.[5]

Emergency Procedures
In the event of exposure or a spill, immediate and appropriate action is required. The logical

flow of emergency response should be as follows:

Personnel Exposure

Exposure or Spill Occurs

Skin Contact:
Wash with plenty of soap and water for at least 15 minutes.

Eye Contact:
Rinse cautiously with water for several minutes.

Inhalation:
Move to fresh air.

Ingestion:
Do NOT induce vomiting. Spill or Release

Seek Medical Attention Evacuate Area

Ensure Adequate Ventilation

Contain Spill
(Use inert absorbent material)

Collect and Place in
Suitable Disposal Container
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Emergency Response Workflow.

Disposal Considerations
Dispose of contents and containers in accordance with local, regional, and national regulations.

Waste should be sent to an approved waste disposal plant.[5][7] Do not empty into drains.[8]

Toxicological Information
The primary health hazards are related to its irritant properties.

Acute Effects: Causes irritation to the skin, eyes, and respiratory system upon contact or

inhalation.[1][5]

Chronic Effects: No specific data on long-term exposure is readily available. It is

recommended to handle it as a potentially hazardous substance and minimize long-term

exposure.

This guide is intended to provide a comprehensive overview for the safe handling of 5-
Bromothiophene-2-carboxylic acid. Always refer to the specific Safety Data Sheet (SDS)

provided by the supplier for the most detailed and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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